Cas no 842971-36-2 (1-Cyclohexyloxy-3-methylamino-propan-2-ol)

• Product Name: 1-Cyclohexyloxy-3-methylamino-propan-2-ol
• CAS No: 842971-36-2
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 3081366
• PubChem ID: 3159312
• Update Time: 2025-06-14

1-Cyclohexyloxy-3-methylamino-propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyloxy-3-methylamino-propan-2-ol
• 842971-36-2
• AKOS000216886
• 1-cyclohexyloxy-3-(methylamino)propan-2-ol
• HMS1704O07
• [3-(cyclohexyloxy)-2-hydroxypropyl](methyl)amine
• SB84644
• 1-(Cyclohexyloxy)-3-(methylamino)propan-2-ol

• MDL： MFCD05668687
• Inchi： 1S/C10H21NO2/c1-11-7-9(12)8-13-10-5-3-2-4-6-10/h9-12H,2-8H2,1H3
• InChI Key： JFKAAPYQOAYPDN-UHFFFAOYSA-N
• SMILES： O(CC(CNC)O)C1CCCCC1

Computed Properties

• Exact Mass: 187.157228913Da
• Monoisotopic Mass: 187.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5Ų

1-Cyclohexyloxy-3-methylamino-propan-2-ol Security Information

• HazardClass：IRRITANT

Additional information on 1-Cyclohexyloxy-3-methylamino-propan-2-ol

Comprehensive Overview of 1-Cyclohexyloxy-3-methylamino-propan-2-ol (CAS No. 842971-36-2): Properties, Applications, and Industry Insights

1-Cyclohexyloxy-3-methylamino-propan-2-ol (CAS No. 842971-36-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a cyclohexyloxy group and a methylamino side chain, exhibits properties that make it valuable for synthetic intermediates and bioactive molecule development. Its molecular formula, C₁₀H₂₁NO₂, reflects a balanced hydrophobicity and reactivity, enabling diverse functionalization.

In recent years, the demand for customized chemical intermediates like 1-Cyclohexyloxy-3-methylamino-propan-2-ol has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "CAS 842971-36-2 solubility" or "synthesis routes for 1-Cyclohexyloxy-3-methylamino-propan-2-ol," highlighting its relevance in optimizing reaction conditions. The compound’s stereochemistry and hydrogen-bonding capacity further contribute to its utility in designing chiral catalysts or ligands for asymmetric synthesis.

From an industrial perspective, 842971-36-2 aligns with the growing focus on green chemistry. Its potential as a low-toxicity intermediate addresses environmental concerns, a trending topic in regulatory discussions. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, with users often querying "analytical methods for CAS 842971-36-2." These searches underscore the need for reliable quality control in large-scale production.

The compound’s physicochemical properties, including a moderate logP value and melting point range, make it suitable for formulation studies. In pharmaceutical contexts, its amino-alcohol moiety is explored for modifying drug bioavailability, resonating with queries like "1-Cyclohexyloxy-3-methylamino-propan-2-ol in drug delivery." Such applications align with the industry’s shift toward precision medicine and targeted therapies.

Emerging trends also link 842971-36-2 to agrochemical innovation, where its derivatives may serve as eco-friendly pest control agents. This connection taps into searches like "sustainable agrochemical intermediates," reflecting broader societal interest in climate-smart solutions. Additionally, the compound’s stability under varying pH conditions is frequently investigated, as noted in queries such as "pH stability of 1-Cyclohexyloxy-3-methylamino-propan-2-ol."

In summary, 1-Cyclohexyloxy-3-methylamino-propan-2-ol (CAS No. 842971-36-2) represents a versatile building block with cross-disciplinary appeal. Its role in R&D pipelines, coupled with evolving regulatory and sustainability demands, positions it as a compound of enduring interest. Future studies may further elucidate its potential in catalysis, bioconjugation, and other cutting-edge fields.